Cas no 494199-13-2 (Benzenemethanamine, 4-[2-(4-chlorophenyl)-4-thiazolyl]-)

• Product Name: Benzenemethanamine, 4-[2-(4-chlorophenyl)-4-thiazolyl]-
• CAS No: 494199-13-2
• MF: C₁₆H₁₃ClN₂S
• MW: 300.805821180344
• CID: 1520104
• Update Time: 2024-08-23

Benzenemethanamine, 4-[2-(4-chlorophenyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[2-(4-chlorophenyl)-4-thiazolyl]-

• Inchi： 1S/C16H13ClN2S/c17-14-7-5-13(6-8-14)16-19-15(10-20-16)12-3-1-11(9-18)2-4-12/h1-8,10H,9,18H2
• InChI Key： WBRPLWOKKXHKPD-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(C2=CSC(C3=CC=C(Cl)C=C3)=N2)C=C1

Computed Properties

• Exact Mass: 300.04899

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 486.5±55.0 °C(Predicted)
• PSA: 38.91
• pka: 8.93±0.10(Predicted)